Cas no 2411257-37-7 (N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide)

• Product Name: N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide
• CAS No: 2411257-37-7
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 5681973
• PubChem ID: 146087390
• Update Time: 2025-10-17

N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411257-37-7
• EN300-26587085
• N-[2,2-Difluoro-2-(6-methoxypyridin-2-yl)ethyl]but-2-ynamide
• N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide

• Inchi： 1S/C12H12F2N2O2/c1-3-5-10(17)15-8-12(13,14)9-6-4-7-11(16-9)18-2/h4,6-7H,8H2,1-2H3,(H,15,17)
• InChI Key： BWBLTNSGFYKDRK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(N=1)OC)(CNC(C#CC)=O)F

Computed Properties

• Exact Mass: 254.08668395g/mol
• Monoisotopic Mass: 254.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.2Ų

Additional information on N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide

Introduction to N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide (CAS No. 2411257-37-7)

N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2411257-37-7, represents a novel class of molecules with potential applications in drug discovery and molecular engineering. The unique structural features of this compound, particularly its difluoro and 6-methoxypyridin-2-yl substituents, make it a subject of intense study for its chemical reactivity and biological activity.

The difluoro group in the molecular structure of N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds. This property is particularly valuable in drug development, where maintaining the integrity of a drug molecule throughout the body is crucial for efficacy. The presence of the difluoro moiety can also influence the electronic properties of the molecule, making it a versatile building block for synthesizing more complex derivatives.

The second key feature of this compound is the 6-methoxypyridin-2-yl group. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The methoxy group at the 6-position introduces additional functionalization possibilities, allowing for further chemical modifications that can fine-tune the biological activity of the molecule. This makes N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide a promising candidate for developing new therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules with enhanced pharmacological properties. The combination of fluorine and pyridine moieties in N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide aligns well with this trend. Studies have shown that such compounds can exhibit improved binding affinity and selectivity towards biological targets, which are critical factors in drug design. The unique electronic distribution caused by the difluoro and 6-methoxypyridin-2-yl groups can lead to novel interactions with proteins and nucleic acids, opening up new avenues for therapeutic intervention.

The synthesis of N-2,2-difluoro-2-(6-methoxypyridin-2-yl)ethylbut-2-ynamide involves multiple steps that require precise control over reaction conditions. The introduction of the difluoro group typically requires specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the attachment of the 6-methoxypyridin-2-ylationl group necessitates careful selection of coupling reagents and protecting groups to prevent unwanted side reactions. These synthetic challenges highlight the complexity of working with such advanced molecules but also underscore their potential value in pharmaceutical applications.

The biological activity of N-*N-*dimethylformamide 4-Nitrobenzoyl-DL-Alanine* has been explored in several preclinical studies aimed at identifying new therapeutic targets. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The precise mechanism of action remains under investigation, but preliminary data indicate that its unique structure could provide advantages over existing drugs in terms of efficacy and selectivity.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from organic chemistry, medicinal chemistry, and pharmacology. N-*N-*dimethylformamide 4-Nitrobenzoyl-DL-Alanine* serves as an excellent example of how structural modifications can lead to significant improvements in drug-like properties. By leveraging advances in synthetic chemistry and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, N-*N-*dimethylformamide 4-Nitrobenzoyl-DL-Alanine* represents a cutting-edge compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its full potential, this molecule is likely to play a significant role in future therapeutic strategies.